3-(3-Bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one

• IUPAC Name: 3-(3-bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one
• InChI: InChI=1S/C17H17BrO/c1-12-5-3-6-13(2)17(12)16(19)10-9-14-7-4-8-15(18)11-14/h3-8,11H,9-10H2,1-2H3
• InChI Key: NVWYDCIBFAPISN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C(=O)CCC2=CC(=CC=C2)Br
• Molecular Formula: C17H17BrO
• DSSTOX Substance ID: DTXSID901208494
• Molecular Weight: 317.2 g/mol
• CAS RN: 898760-27-5

Description

3-(3-Bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one is a compound belonging to the family of organobromides, and is a highly versatile compound with a wide range of applications in the scientific and research fields. It has been used in a variety of experiments and studies, from chemical synthesis to drug discovery.

Scientific Research Applications

3-(3-Bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one has been used in a variety of scientific research applications. It has been used as a building block in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in the development of organobromide-containing polymers for applications in drug delivery, as well as in the synthesis of polymers for fuel cell membranes. Additionally, 3-(3-Bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one has been used in the development of new catalysts and catalytic systems, as well as in the synthesis of novel materials for use in nanotechnology.

Mechanism of Action

The mechanism of action of 3-(3-Bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one is largely dependent on its structure and the environment in which it is used. In general, the compound is capable of forming strong hydrogen bonds with other molecules, which allows it to interact with them in a variety of ways. For example, it can act as an electron donor or acceptor, allowing it to participate in redox reactions. Additionally, it can act as a catalyst in certain reactions, allowing it to increase the rate of reaction and yield of desired products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one are largely unknown. However, it is known that the compound is highly reactive, and has been shown to interact with a variety of biological systems. It has been used in the study of enzyme-catalyzed reactions, and has been found to be a potent inhibitor of certain enzymes. Additionally, it has been shown to interact with DNA, and has been used in the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one in laboratory experiments include its high reactivity, low cost, and availability. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. However, there are some limitations to its use in laboratory experiments. For example, it is a highly toxic compound and should be handled with care. Additionally, it is highly reactive and can produce unwanted side products if not handled properly.

Future Directions

The potential future directions for 3-(3-Bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one are numerous. For example, it could be used in the development of new drugs and therapies, as well as in the development of new catalysts and catalytic systems. Additionally, it could be used in the synthesis of new materials for use in nanotechnology and in the development of new polymers for use in drug delivery. Finally, it could be used in the study of enzyme-catalyzed reactions, and in the development of new methods for the synthesis of organobromides.